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Introduction
Metosulam is a selective, post-emergence herbicide belonging to the triazolopyrimidine

sulfonanilide family (Group B). It functions by inhibiting the acetolactate synthase (ALS)

enzyme, which is crucial for the synthesis of branched-chain amino acids in susceptible plants.

[1] This inhibition leads to the cessation of cell division and plant growth. Tank-mixing

metosulam with other herbicides is a common agricultural practice aimed at broadening the

spectrum of controlled weeds, managing and delaying herbicide resistance, and improving

overall weed control efficacy.[2][3] This document provides detailed application notes and

protocols based on available research for utilizing metosulam in tank-mix combinations.

Data Presentation: Efficacy of Metosulam and
Related Herbicide Tank-Mixes
The following tables summarize the weed control efficacy of metosulam and chemically similar

herbicides (florasulam and flumetsulam) when tank-mixed with other active ingredients. This

data is compiled from various field trials and provides a comparative overview of performance

against several key weed species.

Table 1: Efficacy of Metosulam Tank-Mixes for Broadleaf Weed Control in Cereals
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Tank-Mix
Combinat
ion

Applicati
on Rate
(Active
Ingredien
t/ha)

Target
Weed

Weed
Stage

Efficacy
(%
Control)

Crop
Referenc
e

Metosulam

+ Lontrel®

(clopyralid)

35 mL/ha

Eclipse®

(3.5 g

metosulam

) + 75

mL/ha

Lontrel®

Capeweed
Up to 5 cm

diameter

Good

Control
Cereals [4]

Metosulam

+ Buctril®

MA

(bromoxyni

l/MCPA)

35 mL/ha

Eclipse®

(3.5 g

metosulam

) + 300

mL/ha

Buctril®

MA

Capeweed
Up to 5 cm

diameter

Good

Control
Cereals [4]

Metosulam 5 g/ha

Wild

Radish

(Raphanus

raphanistru

m)

2-10 leaf
Excellent

Control

Winter

Cereals
[1]

Metosulam 5 g/ha

Amsinckia

(Amsinckia

calycina)

2-10 leaf
Excellent

Control

Winter

Cereals
[1]

Metosulam 5 g/ha

Various

Fabaceae

species

2-10 leaf
Active

Against

Winter

Cereals
[1]

Metosulam 5 g/ha Sheepwee

d,

Threehorn

2-10 leaf Useful

Suppressio

n

Winter

Cereals

[1]
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Bedstraw,

Capeweed,

Doublegee

Table 2: Efficacy of Florasulam (a related Triazolopyrimidine) Tank-Mixes in Wheat

Tank-Mix
Combinatio
n

Application
Rate (Active
Ingredient/h
a)

Target
Weed

Efficacy (%
Biomass
Reduction)

Crop Reference

Florasulam +

MCPA

800 g/ha

(pre-mixed

product)

Melilotus

officinalis
91% Wheat [2]

Florasulam +

MCPA

800 g/ha

(pre-mixed

product)

Carthamus

oxyacantha
95% Wheat [2]

Florasulam +

MCPA

800 g/ha

(pre-mixed

product)

Sonchus

oleraceus
92% Wheat [2]

Florasulam +

MCPA

800 g/ha

(pre-mixed

product)

Hirschfeldia

incana
100% Wheat [2]

Florasulam +

MCPA

800 g/ha

(pre-mixed

product)

Centaurea

iberica
95% Wheat [2]

Table 3: Efficacy of Flumetsulam (a related Triazolopyrimidine) + Clopyralid Tank-Mixes in Field

Corn (8 Weeks After Application)
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Tank-Mix
Combinatio
n

Application
Rate (Active
Ingredient/h
a)

Target
Weed

Efficacy (%
Control)

Crop Reference

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g
Common

Cocklebur
>95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g

Common

Lambsquarter

s

>95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g
Common

Sunflower
>95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g
Eastern Black

Nightshade
>95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g
Redroot

Pigweed
>95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 49 g Velvetleaf >95% Field Corn [5]

Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 98 g
Common

Waterhemp
>95% Field Corn [5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://ncwss.org/proceed/2001/abstracts/218.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flumetsulam

+ Clopyralid +

Dicamba +

Diflufenzopyr

144 g + 147 g
Morningglory

species
>95% Field Corn [5]

Experimental Protocols
The following are generalized protocols for conducting field trials to evaluate the efficacy of

metosulam tank-mixes. These are based on methodologies reported in studies of metosulam
and related herbicides.[1][2][5]

Protocol 1: Efficacy of Metosulam Tank-Mixes for
Broadleaf Weed Control in Winter Cereals
1. Objective: To evaluate the efficacy of metosulam tank-mixed with various broadleaf

herbicides for the control of key weeds in winter cereals (wheat, barley).

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: 10 m x 2 m.

Treatments:

Untreated Weedy Check

Weed-Free Check (manual weeding)

Metosulam (e.g., 5 g a.i./ha) + Adjuvant

Tank-Mix 1: Metosulam (e.g., 3.5 g a.i./ha) + MCPA (e.g., 400 g a.i./ha) + Adjuvant

Tank-Mix 2: Metosulam (e.g., 3.5 g a.i./ha) + Clopyralid (e.g., 75 g a.i./ha) + Adjuvant
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Tank-Mix 3: Metosulam (e.g., 3.5 g a.i./ha) + Bromoxynil/MCPA (e.g., 300 g a.i./ha) +

Adjuvant

Reference Herbicide 1 (e.g., MCPA alone)

Reference Herbicide 2 (e.g., Clopyralid alone)

3. Materials and Methods:

Crop: Winter wheat or barley, seeded at a density of approximately 400 plants/m².

Herbicide Application:

Timing: Post-emergence, when the crop is at the 3-leaf to first node stage (Zadoks scale

13-31) and weeds are at the 2-10 leaf stage.[1][4]

Equipment: Propane-powered precision backpack sprayer with a hand-held boom fitted

with flat fan nozzles.

Spray Volume: 200-300 L/ha.[2]

Pressure: 2 bar.[2]

Adjuvants:

Non-ionic surfactant (e.g., AGRAL 600 at 0.1% v/v) or an emulsifiable crop oil (e.g.,

Uptake™ at 0.5% v/v).[1][4]

Data Collection:

Weed density and biomass: Determined at 28 and 56 days after treatment (DAT) from

quadrats placed randomly in each plot.

Crop injury: Visually assessed at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury,

100 = complete crop death).

Crop yield: Harvested from the center of each plot and adjusted to a standard moisture

content.
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4. Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA), and

treatment means separated using a suitable test (e.g., LSD or Tukey's HSD at P<0.05).

Protocol 2: Jar Test for Physical Compatibility of Tank-
Mixes
Before preparing a full tank-mix, a jar test should be performed to ensure the physical

compatibility of the products.[6]

1. Objective: To determine if metosulam and proposed tank-mix partners (herbicides,

adjuvants) are physically compatible in the intended carrier (water).

2. Materials:

A clean, clear glass jar with a lid (1-liter capacity).

Pipettes or measuring cylinders for accurate measurement of products.

Water from the same source as will be used for spraying.

All pesticide and adjuvant products to be tank-mixed.

3. Procedure:

Fill the jar halfway with the carrier water.

Add the components in the correct mixing order (generally WALES: Wettable powders,

Agitate, Liquid flowables, Emulsifiable concentrates, Surfactants). Metosulam, often

formulated as a water-dispersible granule (WDG) or suspension concentrate (SC), would be

added early in the sequence.[1]

Add each component one at a time, cap the jar, and shake gently to mix thoroughly before

adding the next.

After all components are added, fill the jar to the three-quarters mark, cap, and shake again.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:
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Formation of flakes, crystals, or sludge.

Separation into layers.

Gelling or clumping.

Heat generation.

If any of these occur, the mixture is physically incompatible and should not be mixed in the

spray tank.

Visualizations
Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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